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Summary of Available Data for p-Cumylphenol

Aspect Available Data for p-Cumylphenol

Acute Toxicity (Oral) LD50 (Frog): 335 mg/kg [1]

| Repeated-Dose Toxicity | Species/Strain: Crl:(CD)SD rats Critical Period: Postnatal day (PND) 14-28

Dose: 300 mg/kg/day for 14 days Key Finding: Striking cystic dilation of renal collecting ducts [2] | |

Organ Toxicity | Kidney: Collecting duct cysts, increased kidney weights, high nuclear density in lining

epithelium suggesting hyperplasia [2] | | Reproductive Toxicity | Safety Data Sheet indicates it is "Suspected

of damaging fertility or the unborn child" (H361) [3] | | Ecotoxicity | Classified as "Toxic to aquatic life with

long lasting effects" (H411) [3] | | Mutagenicity | Ames Test: Negative Chromosomal Aberration Test In

Vitro: Negative [3] | | Chemical Identifiers | CAS No.: 599-64-4 Molecular Formula: C15H16O

Synonyms: PCP, 4-cumylphenol, 4-(α,α-Dimethylbenzyl)phenol [1] [3] |

Experimental Protocol for Key p-Cumylphenol Study

The primary toxicology data comes from a study investigating the critical period for renal toxicity in

neonatal rats [2]. The methodology is detailed for your reference.
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Test System: Crl:(CD)SD rat neonates (from 25 allocated males).

Test Article: p-Cumylphenol (PCP), purity from Sun Techno Chemical Inc., Tokyo.
Vehicle: Olive oil.

Dose Concentration: 300 mg/kg/day.
Dose Volume: 10 mL/kg.

Route of Administration: Oral gavage.
Study Design:

Rats were divided into groups (W2, W3, W4, W5, W6).
Each group was dosed once daily for 14 days, starting on different postnatal days (PND 14, 21,

28, 35, or 42).
Each group contained 3 PCP-treated and 2 vehicle-control animals.

Observations: Clinical signs and body weight were monitored periodically.
Termination and Analysis:

Animals were euthanized the day after the final dose.
Kidneys were weighed, fixed in formalin, and processed for histology.

Tissue sections were stained with Hematoxylin and Eosin (H&E) and immunohistochemically
for AQP2 (a collecting duct marker) and PCNA (a cell proliferation marker).

The following diagram outlines the experimental workflow and the key finding of a critical dosing period:
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Start: Rat Neonates

Group Allocation
(W2, W3, W4, W5, W6)

Oral Dosing with PCP
(300 mg/kg/day for 14 days)

Different Dosing Start Points
(PND 14, 21, 28, 35, 42)

Termination & Analysis
(Kidney Weight, Histopathology, IHC)

Group W2
(PND 14-28)

Group W3
(PND 21-35)

Group W4
(PND 28-42)

Group W5
(PND 35-49)

Key Finding

Conclusion: Critical period is PND 14-28
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.chemsrc.com/en/cas/599-64-4_1153886.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8828611/
https://www.chemicalbook.com/msds/4-cumylphenol.htm
https://www.smolecule.com/products/b1520211#o-cumylphenol-toxicity-comparison-p-cumylphenol
https://www.smolecule.com/products/b1520211#o-cumylphenol-toxicity-comparison-p-cumylphenol
https://www.smolecule.com/products/b1520211#o-cumylphenol-toxicity-comparison-p-cumylphenol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1520211?utm_src=pdf-bulk
https://www.smolecule.com/products/s1520211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

